Cas no 10202-94-5 (Benzaldehyde,3-methoxy-2,6-dinitro-)

Benzaldehyde,3-methoxy-2,6-dinitro- structure
10202-94-5 structure
Product Name:Benzaldehyde,3-methoxy-2,6-dinitro-
CAS No:10202-94-5
MF:C8H6N2O6
MW:226.143042087555
CID:145885
PubChem ID:299485
Update Time:2025-04-19

Benzaldehyde,3-methoxy-2,6-dinitro- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde,3-methoxy-2,6-dinitro-
    • 3-methoxy-2,6-dinitrobenzaldehyde
    • 2,6-bisnitro-3-methoxybenzaldehyde
    • 3-Methoxy-2,6-dinitro-benzaldehyd
    • 3-methoxy-2,6-dinitro-benzaldehyde
    • AC1L6UOZ
    • AE-018
    • AG-B-84469
    • CTK7A1301
    • NSC172559
    • SBB096934
    • AE-018/31856019
    • DTXSID40305900
    • NSC 172559
    • SCHEMBL10645648
    • NSC-172559
    • 10202-94-5
    • Inchi: 1S/C8H6N2O6/c1-16-7-3-2-6(9(12)13)5(4-11)8(7)10(14)15/h2-4H,1H3
    • InChI Key: JXXLAXCQRPYPLB-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=C(C(C=O)=C1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 226.02258
  • Monoisotopic Mass: 226.023
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 296
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 118Ų

Experimental Properties

  • Density: 1.519
  • Boiling Point: 438.8°C at 760 mmHg
  • Flash Point: 226.1°C
  • Refractive Index: 1.627
  • PSA: 112.58
  • LogP: 2.37050

Benzaldehyde,3-methoxy-2,6-dinitro- Pricemore >>

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